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Compound of Interest

Compound Name: Betamix

CAS No.: 8074-50-8

Cat. No.: B1196804

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These notes provide detailed information and protocols for the use of BETAMIX®, a selective

post-emergence herbicide, in research and development settings. BETAMIX® is effective for

the control of a range of broadleaf weeds in specific crops.

Active Ingredients and Mode of Action
BETAMIX® is a herbicide containing two active ingredients from the phenyl-carbamate

chemical group: phenmedipham (160 g/L) and desmedipham (160 g/L).[1]

Mode of Action: Both active ingredients are classified as Group 5 herbicides.[1][2][3] They act

by inhibiting photosynthesis at photosystem II.[2] This disruption of the plant's energy

production process leads to weed death. Sugar beets have a tolerance to BETAMIX® due to

their ability to rapidly metabolize the active ingredients.[4]

Target Crops and Application Timing
BETAMIX® is registered for use in the following crops:
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Fodder Beet

Red Beet (Table Beets)

Sugar Beet

Critical Timing: For optimal results, BETAMIX® should be applied when weeds are at the

cotyledon to 2 true leaf stage.[2] Efficacy is maximized when weeds are young and actively

growing, and not under stress from heat or lack of water.[5][6][7] Application should occur after

the crop has developed at least two true leaves.[1][2] Applying to beets before the two-true-leaf

stage can result in crop injury.[2]

Weed Control Spectrum
Susceptible Weeds: BETAMIX® is effective against a variety of seedling-stage broadleaf

weeds, including:

Black nightshade (up to 4 true leaves)[2]

Chickweed[2]

Cornbind (up to 4 true leaves)[2]

Fathen[2]

Fumitory[2]

Green Foxtail[3]

Groundsel[2]

Lamb's-quarters[3]

Mustard[3]

Nettle[2]

Pigweed[3]
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Redroot[2]

Shepherd's purse[2]

Spurrey[2]

Twin cress[2]

Wild Buckwheat[3]

Willow weed (up to 4 true leaves)[2]

Yellow Foxtail[3]

Resistant Weeds: The following are generally resistant to BETAMIX®:

Grass weeds[2]

Mature annual broad-leaved weeds[2]

Perennial broad-leaved weeds[2]

Wireweed[2]

Application Rates and Methods
Application rates for BETAMIX® can be adapted for conventional, split (low rate), or micro-rate

applications depending on the weed pressure and crop stage. Applications can be made via

ground sprayers, either as a broadcast or band spray.[2][5] Aerial application is also an option

in some regions.[5][6]

Table 1: Conventional Application Rates
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Note: Data sourced from Ravensdown product label.[2]

Table 2: Split (Reduced Rate) Applications for Sugar Beets

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Note: A maximum of 3 applications per season is recommended.[3]

Table 3: Micro-Rate Applications for Sugar Beets (Broadcast)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b1196804?utm_src=pdf-body-href
https://www.ravensdown.co.nz/media/wmmakogv/betamix-label.pdf
https://www.benchchem.com/product/b1196804?utm_src=pdf-body-href
https://pr-rp.hc-sc.gc.ca/1_1/view_label?p_ukid=389295137
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Note: Micro-rate applications are often tank-mixed with other herbicides and adjuvants.[6]

Tank-Mixing Partners
To broaden the weed control spectrum, BETAMIX® can be tank-mixed with other compatible

herbicides. Always consult the labels of all tank-mix partners and adhere to the most restrictive

guidelines.[5][6]

Table 4: Recommended Tank-Mix Partners for BETAMIX® in Sugar Beets

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Important Considerations:

Do not mix BETAMIX® with foliar nutrients or surfactants unless specified.[2]
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When tank-mixing with Upbeet, do not use an additional adjuvant.[7][8]

The use of wetting agents or spray adjuvants with conventional or multiple low-rate

applications of BETAMIX® is prohibited unless part of a specified micro-rate program.[6]

Experimental Protocols
Protocol for Evaluating BETAMIX® Efficacy on Broadleaf
Weeds in Sugar Beets
Objective: To determine the dose-response and efficacy of BETAMIX® on a mixed population

of broadleaf weeds in a sugar beet crop.

Materials:

BETAMIX® herbicide

Calibrated research plot sprayer

Sugar beet plots (e.g., 3m x 10m) with established, uniform weed pressure

Untreated control plots

Randomized complete block design with 4 replications

Weed species identification guides

Quadrat (e.g., 0.25 m²) for weed counts

Data collection sheets

Methodology:

Plot Establishment: Establish sugar beet plots in an area with a known history of target

broadleaf weeds. Ensure uniform crop and weed emergence.

Treatment Preparation: Prepare spray solutions for each treatment, including an untreated

control and at least three rates of BETAMIX® (e.g., low, medium, and high label rates).
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Application:

Apply treatments when sugar beets are at the 2- to 4-true-leaf stage and the majority of

weeds are at the cotyledon to 2-true-leaf stage.

Use a calibrated plot sprayer to deliver a consistent spray volume (e.g., 200 L/ha).

Avoid application during periods of crop stress, such as high temperatures (above 80°F or

27°C), drought, or rapid climatic changes.[5][6]

Data Collection:

Weed Counts: At 0, 7, 14, and 28 days after treatment (DAT), count the number of each

weed species within a randomly placed quadrat in each plot.

Phytotoxicity Assessment: At 7 and 14 DAT, visually assess crop injury on a scale of 0%

(no injury) to 100% (crop death). Note any stunting, chlorosis, or necrosis.

Biomass: At 28 DAT, harvest the above-ground biomass of weeds within the quadrat, dry

to a constant weight, and record.

Statistical Analysis: Analyze weed count, biomass, and phytotoxicity data using Analysis of

Variance (ANOVA) and a means separation test (e.g., Tukey's HSD) to determine significant

differences between treatments.

Protocol for Assessing Tank-Mix Compatibility and
Efficacy
Objective: To evaluate the physical compatibility and synergistic or antagonistic effects of tank-

mixing BETAMIX® with another herbicide.

Materials:

BETAMIX® and selected tank-mix partner herbicides

Glass jars with lids (for jar test)

Calibrated research plot sprayer
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Crop plots with target weed species

Treatments to include:

Untreated control

BETAMIX® alone

Tank-mix partner alone

BETAMIX® + tank-mix partner

Methodology:

Jar Test for Physical Compatibility:

In a glass jar, add water and the respective herbicides in the correct proportions to

simulate the final spray solution.

Agitate the mixture and let it stand for 15-30 minutes.

Observe for any signs of incompatibility, such as precipitation, flocculation, or separation.

Field Efficacy Trial:

Following the general methodology of the efficacy protocol (6.1), apply the prepared

treatments to replicated plots.

Collect data on weed control and crop phytotoxicity at regular intervals.

Data Analysis:

Analyze the data to determine if the tank-mix provides a significant improvement in weed

control compared to the individual products.

Assess if the tank-mix results in any increased crop injury.

Visualizations
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Mode of action for BETAMIX® herbicide.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Decision workflow for BETAMIX® application.

Crop Rotation
Following a post-emergence application of BETAMIX®, do not rotate with cereal grain crops for

120 days.[5][6] For other crops, there are generally no restrictions, but it is always best to

consult the product label for specific regional guidelines.[10][11][12]
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Resistance Management
BETAMIX® contains Group 5 herbicides. To mitigate the development of herbicide resistance,

it is crucial to rotate with herbicides from different mode of action groups.[2] Avoid repeated

applications of only Group 5 herbicides in the same field.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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